Cas no 52941-82-9 (2-Phenyl-1,3-dioxan-5-one)

• Product Name: 2-Phenyl-1,3-dioxan-5-one
• CAS No: 52941-82-9
• MF: C₁₀H₁₀O₃
• MW: 178.184603214264
• CID: 854602
• PubChem ID: 11745187
• Update Time: 2024-11-02

2-Phenyl-1,3-dioxan-5-one Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxan-5-one,2-phenyl-(9CI)
• 1,3-Dioxan-5-one, 2-phenyl-
• 2-PHENYL-1,3-DIOXAN-5-ONE
• 2-Phenyl-1,3-dioxane-5-one
• 2-phenyl-[1,3]dioxan-5-one
• AK684051
• AKOS022969358
• CS-0161435
• C75481
• CCA94182
• BS-17461
• SCHEMBL6132937
• 52941-82-9
• DB-104793
• 2-Phenyl-1,3-dioxan-5-one

• Inchi： 1S/C10H10O3/c11-9-6-12-10(13-7-9)8-4-2-1-3-5-8/h1-5,10H,6-7H2
• InChI Key： AFDCQVDEHZTFHC-UHFFFAOYSA-N
• SMILES： O1CC(COC1C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 178.062994177g/mol
• Monoisotopic Mass: 178.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5
• XLogP3: 1.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dioxanes 1,3-dioxanes